Cas no 681427-41-8 (6-nitroisoquinolin-1-amine)

• Product name: 6-nitroisoquinolin-1-amine
• CAS No: 681427-41-8
• MF: C₉H₇N₃O₂
• MW: 189.17078
• MDL: MFCD18909152
• CID: 393664
• PubChem ID: 21919984

6-nitroisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinamine, 6-nitro-
• 6-nitroisoquinolin-1-amine
• JTRXGAXNRZCOSO-UHFFFAOYSA-N
• 681427-41-8
• AC-28294
• Z1222424679
• DTXSID80620104
• AKOS025402020
• EN300-205585
• SCHEMBL2857970
• DB-114019
• G62025

• MDL： MFCD18909152
• Inchi： InChI=1S/C9H7N3O2/c10-9-8-2-1-7(12(13)14)5-6(8)3-4-11-9/h1-5H,(H2,10,11)
• InChI Key： JTRXGAXNRZCOSO-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CN=C2N)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 189.05391
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.445
• PSA: 82.05